Cas no 1955540-62-1 (2-fluoro-5-(1H-1,2,3-triazol-1-yl)aniline hydrochloride)

• Product Name: 2-fluoro-5-(1H-1,2,3-triazol-1-yl)aniline hydrochloride
• CAS No: 1955540-62-1
• MF: C₈H₈ClFN₄
• MW: 214.627323150635
• MDL: MFCD29907102
• CID: 5247394
• PubChem ID: 122360133
• Update Time: 2026-03-09

2-fluoro-5-(1H-1,2,3-triazol-1-yl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-fluoro-5-(1H-1,2,3-triazol-1-yl)-, hydrochloride (1:1)
• 2-fluoro-5-(1H-1,2,3-triazol-1-yl)aniline hydrochloride

• MDL： MFCD29907102
• Inchi： 1S/C8H7FN4.ClH/c9-7-2-1-6(5-8(7)10)13-4-3-11-12-13;/h1-5H,10H2;1H
• InChI Key： NSPYVVCXQKXXEQ-UHFFFAOYSA-N
• SMILES： NC1=C(C=CC(N2N=NC=C2)=C1)F.Cl

Additional information on 2-fluoro-5-(1H-1,2,3-triazol-1-yl)aniline hydrochloride

Introduction to 2-fluoro-5-(1H-1,2,3-triazol-1-yl)aniline hydrochloride (CAS No. 1955540-62-1)

2-fluoro-5-(1H-1,2,3-triazol-1-yl)aniline hydrochloride (CAS No. 1955540-62-1) is a highly specialized chemical compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which incorporates a fluoro group at the 2-position and a triazole ring at the 5-position of an aniline backbone. The presence of these functional groups makes it a versatile building block for the development of novel bioactive molecules.

The synthesis of 2-fluoro-5-(1H-1,2,3-triazol-1-yl)aniline hydrochloride involves a series of carefully optimized reactions, including nucleophilic substitution and cyclization processes. Recent advancements in catalytic methods have enabled researchers to achieve higher yields and better purity levels, making this compound more accessible for large-scale applications. Its hydrochloride form is particularly advantageous for pharmaceutical purposes due to its enhanced solubility and stability under physiological conditions.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The triazole ring is known for its ability to form strong hydrogen bonds, which can significantly enhance the bioavailability of drug candidates. Recent studies have demonstrated that derivatives of 2-fluoro-5-(1H-1,2,3-triazol-1-yl)aniline hydrochloride exhibit potent inhibitory effects against various enzymes associated with neurodegenerative diseases. These findings underscore its potential role in the creation of next-generation therapeutics.

In addition to its pharmaceutical applications, CAS No. 1955540-62-1 has also found utility in materials science. The compound's ability to act as a ligand in metal coordination chemistry has led to the development of novel catalysts for organic transformations. For instance, researchers have reported the use of this compound in asymmetric catalysis reactions, where it serves as a chiral auxiliary to induce high enantioselectivity.

The structural versatility of 2-fluoro-5-(1H-1,2,3-triazol-1-yli aniline hydrochloride also makes it an ideal candidate for exploring supramolecular chemistry. By incorporating this compound into self-assembled systems, scientists have been able to create hierarchical structures with potential applications in sensing and drug delivery systems.

Looking ahead, ongoing research into CAS No. 195554062 is focused on expanding its application scope while improving its synthesis efficiency. Collaborative efforts between academic institutions and industry partners are expected to yield further breakthroughs in leveraging this compound's unique properties for diverse scientific and industrial purposes.